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Compound of Interest

Compound Name: Desmetryn

Cat. No.: B1670303

For laboratory personnel, including researchers, scientists, and drug development
professionals, the safe handling of chemical compounds is paramount. This document provides
comprehensive guidance on the necessary personal protective equipment (PPE), operational
procedures, and disposal plans for the herbicide Desmetryn.

Hazard Summary

Desmetryn is a selective herbicide that is moderately toxic to mammals.[1] It is crucial to
handle this compound with care as it can cause serious eye damage and skin irritation.[2] It is
also harmful if swallowed or in contact with skin and is very toxic to aquatic life with long-lasting
effects.[3]

Quantitative Data for Desmetryn

A summary of the known hazard classifications and physical properties of Desmetryn is
provided in the table below. It is important to note that no specific occupational exposure
standards have been established for this product.[2]
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Parameter Value Reference

H302: Harmful if
swallowedH312: Harmful in
contact with skinH315: Causes
GHS Hazard Statements skin irritationH318: Causes [2][3]
serious eye damageH410:
Very toxic to aquatic life with

long lasting effects

Signal Word Danger [2]
CAS Number 1014-69-3 [41[5]
Molecular Formula C8H15N5S [5]
Molecular Weight 213.30 g/mol [5]
Melting Point -93.9°C [4]
Boiling Point 65 °C [4]
Flash Point 11 °C (52 °F) [4]

Operational Plan: Personal Protective Equipment
(PPE)

A multi-layered approach to PPE is essential when handling Desmetryn to minimize exposure.
The following equipment should be worn at all times in the laboratory when working with this
compound.

Hand Protection

¢ Gloves: Always wear unlined, elbow-length, chemical-resistant gloves.[6] Research indicates
that nitrile, butyl, and neoprene gloves offer good protection against both dry and liquid
pesticides.[6] It is advisable to wear a light pair of disposable gloves underneath the outer
gloves for additional protection.[7]

Body Protection
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o Protective Clothing: Wear a clean, dry protective suit that covers your entire body from wrists
to ankles, worn over regular work clothes.[6] This can include a one- or two-piece garment
such as coveralls.[6]

o Apron: A chemical-resistant apron that extends from the neck to at least the knees should be
worn when mixing, loading, or cleaning up spills.[6]

Eye and Face Protection

o Goggles/Face Shield: Wear snug-fitting, non-fogging chemical splash goggles.[6][8] In
situations with a high risk of splashing, a full-face shield should be worn over the goggles.[6]

Respiratory Protection

o Respirator: If there is a risk of inhaling dust or spray mist, a respirator is required.[2][6] Use a
NIOSH-approved respirator with the appropriate cartridges for organic vapors and
particulates.[8]

The following diagram outlines the standard operating procedure for donning and doffing PPE
to ensure maximum safety.

1. Remove - 2. Remove - 3. Remove » | 4.Remove - 5. Remove ~ | 6. Wash Hands
Outer Gloves "1 Protective Suit | Goggles/Face Shield "| Respirator | Inner Gloves o Thoroughly
1. Change into g 2. Puton g 3. Puton o| 4.Puton
Work Clothes | Inner Gloves | Protective Suit | Respirator }
5. Puton
+ Goggles/Face Shield

6. Put on
Outer Gloves

Click to download full resolution via product page

PPE Donning and Doffing Workflow
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Experimental Protocol: Safe Handling and
Decontamination

Adherence to strict protocols is hecessary to prevent contamination and ensure the safety of all

laboratory personnel.

Handling Procedures

Preparation: Before handling Desmetryn, ensure all necessary PPE is readily available and
in good condition.[9] The work area should be well-ventilated.[2]

Mixing and Application: When preparing solutions, do so in a designated area, preferably
within a chemical fume hood, to avoid the generation and inhalation of dust or mists.[2]

Post-Handling: After handling Desmetryn, and before eating, drinking, or smoking,
thoroughly wash hands, arms, and face with soap and water.[2]

Decontamination and First Aid

Skin Contact: If skin contact occurs, immediately wash the affected area with plenty of soap
and water.[2] Remove contaminated clothing and wash it before reuse.[2] If skin irritation
persists, seek medical attention.[2]

Eye Contact: In case of eye contact, hold the eyelids open and rinse cautiously with water for
at least 15 minutes.[2] Remove contact lenses if present and easy to do so.[2] Continue
rinsing and immediately call a poison center or doctor.[2]

Ingestion: If swallowed, do NOT induce vomiting.[4] Call a physician or poison control center
immediately.[4]

Inhalation: If dusts or mists are inhaled, move the affected person to fresh air until they have
recovered.[2]

Disposal Plan

Proper disposal of Desmetryn and its containers is critical to prevent environmental

contamination.
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Waste Desmetryn

Unused or unwanted Desmetryn should be treated as hazardous waste.[10]

The most favorable course of action is to use an alternative chemical with less potential for
environmental contamination.[11] Otherwise, recycle any unused portion for its approved use
or return it to the manufacturer.[11]

Contact your local household hazardous waste program or environmental agency for specific
disposal instructions.[10][12] Never pour Desmetryn down the drain or into any water
source.[12]

Container Disposal

Triple Rinsing: All empty containers must be triple-rinsed.[13]

[¢]

Fill the container to about 20-25% with a suitable solvent (e.g., water).

[¢]

Securely replace the cap and shake vigorously for at least 30 seconds.

o

Pour the rinsate into the spray tank for later use. Allow the container to drain for an
additional 30 seconds.

o

Repeat this process two more times.[13]

Final Disposal: After triple rinsing, puncture the container to prevent reuse.[14] The container
can then be disposed of in a sanitary landfill or taken to a designated collection site.[14]
Many jurisdictions have programs like drumMUSTER for recycling empty, cleaned chemical
containers.[13]

The following decision tree illustrates the proper disposal procedure for Desmetryn and its

containers.
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Desmetryn Waste
(Product or Container)
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Disposal Decision Tree for Desmetryn

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1670303?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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